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Compound of Interest

Compound Name: VU0483605

Cat. No.: B611762

For Immediate Reference: VU0483605 is a chlorinated organic compound. Disposal should

follow protocols for halogenated organic waste. Never dispose of down the drain or in regular
trash.

This document provides essential safety and logistical information for the proper handling and
disposal of VU0483605 (CAS No. 1623101-11-0), a potent and brain-penetrated mGlul
receptor positive allosteric modulator (PAM) used in research. Adherence to these procedures
IS critical to ensure personnel safety and environmental compliance.[1] Information regarding
the specific hazards of VU0483605 is not fully available in publicly accessible safety data
sheets, therefore, caution is advised and general protocols for handling potentially hazardous
research chemicals should be strictly followed.

Summary of Key Information
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Property Data Source

3-chloro-N-[3-chloro-4-(4-

chloro-1,3-dioxo-2,3-dihydro-
Chemical Name 1H-isoindol-2- [2]

yl)phenyl]pyridine-2-

carboxamide

CAS Number 1623101-11-0 [1]12]
Molecular Formula C20H10CI3N303 [2]
Molecular Weight 446.67 g/mol

Crystalline solid, light yellow to
Appearance

orange

Soluble in DMSO (<20 mg/ml)
Solubility and dimethyl formamide (20

mg/ml)
Storage Store at -20°C

Experimental Protocols for Safe Handling and
Disposal

Personal Protective Equipment (PPE): Before handling VU0483605, all personnel must be
equipped with the following standard laboratory PPE:

o Safety glasses or goggles

o Chemical-resistant gloves (e.g., nitrile)
e Laboratory coat

Handling Procedures:

» Handle YU0483605 in a well-ventilated area, preferably within a chemical fume hood, to
minimize inhalation exposure.
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e Avoid direct contact with skin and eyes. In case of accidental contact, flush the affected area
with copious amounts of water and seek medical attention.

o Prevent the formation of dust when working with the solid form of the compound.
Spill Management: In the event of a spill:

e Evacuate the immediate area.

o Wear appropriate PPE, including respiratory protection if dust is generated.

e Absorb liquid spills with an inert material (e.g., vermiculite, sand).

o For solid spills, carefully sweep or vacuum the material, avoiding dust generation.

o Place all contaminated materials into a sealed, labeled container for hazardous waste
disposal.

o Clean the spill area with a suitable solvent, and dispose of the cleaning materials as
hazardous waste.

Disposal of Unused YU0483605 and Contaminated Materials:

o Segregation: All waste containing VU0483605, including unused product, solutions, and
contaminated labware (e.g., pipette tips, vials, gloves), must be segregated as halogenated
organic waste. Do not mix with non-halogenated or other waste streams.

o Waste Container:

o Use a designated, leak-proof, and clearly labeled hazardous waste container. The
container should be compatible with chlorinated organic compounds.

o The label must include:
= The words "Hazardous Waste"

» The full chemical name: "VU0483605" or "3-chloro-N-[3-chloro-4-(4-chloro-1,3-dioxo-
2,3-dihydro-1H-isoindol-2-yl)phenyl]pyridine-2-carboxamide™
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» The primary hazard(s) (e.g., "Toxic," "Halogenated Organic")
» The accumulation start date.
o Storage of Waste:

o Store the waste container in a designated satellite accumulation area that is at or near the
point of generation.

o Ensure the container is kept closed except when adding waste.
o Provide secondary containment to prevent the spread of material in case of a leak.
e Disposal Request:

o Once the waste container is full or has reached the institutional time limit for storage in a
satellite accumulation area, contact your institution's Environmental Health and Safety
(EHS) department to arrange for pickup and disposal.

o Do not attempt to dispose of VU0483605 through incineration or by treating it as general
laboratory waste. Professional disposal by a licensed hazardous waste management

company is mandatory.
Empty Container Disposal:

o Empty containers that held VU0483605 should be triple-rinsed with a suitable solvent (e.g.,
acetone or ethanol).

e The rinsate must be collected and disposed of as halogenated organic hazardous waste.

« After triple-rinsing, the container can be disposed of as non-hazardous waste, in accordance
with institutional policies. Deface the original label before disposal.

Disposal Workflow Diagram
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Caption: Workflow for the safe disposal of VU0483605.
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By adhering to these procedures, researchers can ensure the safe and environmentally
responsible disposal of VU0483605, thereby protecting themselves, their colleagues, and the
wider community. Always consult your institution's specific chemical hygiene and waste
disposal plans for additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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